Cas no 1154656-13-9 (1,5-dichloro-3-(chloromethyl)-2-methoxybenzene)

• Product Name: 1,5-dichloro-3-(chloromethyl)-2-methoxybenzene
• CAS No: 1154656-13-9
• MF: C₈H₇Cl₃O
• MW: 225.499579668045
• CID: 6285650
• PubChem ID: 43516332
• Update Time: 2025-05-23

1,5-dichloro-3-(chloromethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-dichloro-3-(chloromethyl)-2-methoxybenzene
• 1154656-13-9
• AKOS009543075
• EN300-1262228

• Inchi： 1S/C8H7Cl3O/c1-12-8-5(4-9)2-6(10)3-7(8)11/h2-3H,4H2,1H3
• InChI Key： FUJZMLUYIBCPOT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(CCl)=C1OC)Cl

Computed Properties

• Exact Mass: 223.956248g/mol
• Monoisotopic Mass: 223.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,5-dichloro-3-(chloromethyl)-2-methoxybenzene

Introduction to 1,5-dichloro-3-(chloromethyl)-2-methoxybenzene (CAS No. 1154656-13-9)

1,5-dichloro-3-(chloromethyl)-2-methoxybenzene, identified by its Chemical Abstracts Service (CAS) number 1154656-13-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple reactive sites, including chloro and methoxy substituents, as well as a chloromethyl group, allows for diverse chemical transformations that are pivotal in drug discovery and material science applications.

The compound's molecular structure consists of a benzene ring substituted with two chlorine atoms at the 1 and 5 positions, a methoxy group at the 2 position, and a chloromethyl group at the 3 position. This specific arrangement imparts unique reactivity, making it an attractive candidate for further functionalization. The 1,5-dichloro-3-(chloromethyl)-2-methoxybenzene scaffold is particularly useful in constructing more complex molecules, such as kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

In recent years, the pharmaceutical industry has shown increasing interest in developing novel compounds with enhanced efficacy and reduced side effects. The 1,5-dichloro-3-(chloromethyl)-2-methoxybenzene derivative fits well into this trend due to its potential to serve as a precursor for synthesizing next-generation drugs. Researchers have been exploring its utility in creating small-molecule inhibitors that target specific biological pathways involved in diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 1,5-dichloro-3-(chloromethyl)-2-methoxybenzene is its role in the development of targeted therapies. For instance, studies have demonstrated its effectiveness in generating molecules that inhibit tyrosine kinases, which are overexpressed in many cancer types. The chloromethyl group provides a handle for further derivatization, allowing chemists to modify the compound's properties to improve its binding affinity and selectivity. This flexibility has led to several promising candidates entering preclinical testing phases.

The synthesis of 1,5-dichloro-3-(chloromethyl)-2-methoxybenzene involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the chlorination of a methoxy-substituted benzene derivative followed by selective functionalization at the 3-position using chloromethylation techniques. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields.

Recent research has also highlighted the compound's potential in materials science. Its aromatic structure and reactive sites make it suitable for designing advanced polymers and coatings with tailored properties. For example, incorporating 1,5-dichloro-3-(chloromethyl)-2-methoxybenzene into polymer matrices can enhance thermal stability and mechanical strength. Additionally, its ability to undergo cross-linking reactions opens up possibilities for creating novel hybrid materials with applications in electronics and aerospace industries.

The environmental impact of synthesizing and using 1,5-dichloro-3-(chloromethyl)-2-methoxybenzene is another critical consideration. Modern synthetic strategies emphasize green chemistry principles to minimize hazardous byproducts and energy consumption. Techniques such as flow chemistry and microwave-assisted reactions have been employed to streamline production while reducing environmental footprint. These innovations align with global efforts to promote sustainable chemical manufacturing.

In conclusion,1,5-dichloro-3-(chloromethyl)-2-methoxybenzene (CAS No. 1154656-13-9) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse functionalization pathways, making it indispensable in drug discovery pipelines. As research continues to uncover new possibilities for this molecule,1,5-dichloro-3-(chloromethyl)-2-methoxybenzene is poised to play an increasingly important role in developing innovative solutions across multiple scientific disciplines.